Cas no 1173018-86-4 (Isoprene-2-13C)

• Product Name: Isoprene-2-13C
• CAS No: 1173018-86-4
• MF: H₂C=₁₃CHC(CH₃)=CH₂
• MW: 69.11
• CID: 4670125
• PubChem ID: 329758992
• Update Time: 2025-10-31

Isoprene-2-13C Chemical and Physical Properties

Names and Identifiers

• Isoprene-3-13C
• Isoprene-2-13C

• InChI Key： RRHGJUQNOFWUDK-AZXPZELESA-N

Experimental Properties

• Density: 0.681 g/mL at 25 °C
• Melting Point: -146 °C (lit.)
• Boiling Point: 34 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Isoprene-2-13C

Isoprene-2-13C (CAS No. 1173018-86-4): A Comprehensive Overview

Isoprene-2-13C (CAS No. 1173018-86-4) is a stable isotope-labeled compound that has gained significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a labeled form of isoprene, a five-carbon diene that plays a crucial role in various biological processes and industrial applications. The incorporation of the 13C isotope at the second carbon position provides unique advantages for analytical and research purposes.

Chemical Structure and Properties: Isoprene-2-13C has the molecular formula C5H8 with one carbon atom labeled as 13C. The chemical structure of isoprene consists of a double bond at the first and fourth carbon atoms, making it highly reactive and versatile. The presence of the 13C label does not alter the chemical properties significantly but enhances its detectability in various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Analytical Applications: One of the primary uses of Isoprene-2-13C is in analytical chemistry, particularly for tracing and quantifying isoprene in complex mixtures. The stable isotope label allows researchers to distinguish between labeled and unlabeled isoprene, facilitating accurate quantification and kinetic studies. This is particularly useful in environmental monitoring, where isoprene emissions from natural sources such as trees and plants are studied to understand their impact on atmospheric chemistry.

Biochemical Research: In biochemistry, Isoprene-2-13C serves as a valuable tool for studying the biosynthesis and metabolism of isoprenoids. Isoprenoids are a diverse class of compounds that include cholesterol, vitamins A and K, and various hormones. By incorporating Isoprene-2-13C into biological systems, researchers can trace the metabolic pathways of these compounds, providing insights into their biosynthetic routes and regulatory mechanisms. Recent studies have utilized this compound to investigate the role of isoprenoids in cellular signaling and disease pathogenesis.

Pharmaceutical Applications: In the pharmaceutical industry, Isoprene-2-13C has applications in drug development and metabolism studies. It can be used to label drug molecules or their precursors, allowing for detailed analysis of drug metabolism in vitro and in vivo. This information is crucial for optimizing drug design, improving pharmacokinetic properties, and ensuring safety and efficacy. For example, researchers have used Isoprene-2-13C to study the metabolism of cholesterol-lowering drugs, providing valuable data for clinical trials.

Environmental Impact: Isoprene emissions from natural sources contribute significantly to atmospheric chemistry and air quality. Understanding these emissions is essential for developing strategies to mitigate their environmental impact. Isoprene-2-13C can be used to trace the fate of isoprene in the atmosphere, helping scientists model its behavior under different environmental conditions. This information can inform policy decisions and guide efforts to reduce air pollution.

Current Research Trends: Recent advancements in analytical techniques have expanded the applications of Isoprene-2-13C. High-resolution mass spectrometry (HRMS) combined with isotopic labeling has enabled more precise quantification and identification of isoprenoids in complex biological samples. Additionally, computational methods have been developed to predict the behavior of labeled compounds in biological systems, enhancing our understanding of their roles in health and disease.

Conclusion: Isoprene-2-13C (CAS No. 1173018-86-4) is a versatile compound with wide-ranging applications in chemistry, biochemistry, and pharmaceutical research. Its stable isotope label provides unique advantages for analytical studies, biochemical research, and pharmaceutical development. As research continues to advance, the importance of Isoprene-2-13C in understanding complex biological processes and developing new therapeutic strategies will only grow.